Cas no 2090956-97-9 (2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2090956-97-9
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 5721238
• PubChem ID: 121214273
• Update Time: 2025-06-14

2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-5-pyridin-3-yl-1H-pyrazol-2-yl)acetonitrile
• AKOS026724778
• F2198-6285
• 2090956-97-9
• 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile
• 1H-Pyrazole-1-acetonitrile, 5-hydroxy-3-(3-pyridinyl)-

• Inchi： 1S/C10H8N4O/c11-3-5-14-10(15)6-9(13-14)8-2-1-4-12-7-8/h1-2,4,6-7,13H,5H2
• InChI Key： LSDBCEBOHFFYQS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=NC=CC=2)NN1CC#N

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 481.4±45.0 °C(Predicted)
• pka: 7.49±0.50(Predicted)

Additional information on 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile

Comprehensive Overview of 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090956-97-9)

2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090956-97-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both a pyridine and a hydroxyl group in its structure enhances its potential for interactions with biological targets, making it a promising candidate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in cancer therapy. The compound's nitrile group also offers versatility for further chemical modifications, enabling the synthesis of novel derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

The synthesis of 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being explored to improve yield and reduce environmental impact. These methods resonate with the increasing focus on sustainable chemistry and eco-friendly manufacturing in the pharmaceutical industry.

From an analytical perspective, the characterization of CAS No. 2090956-97-9 relies on techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These tools ensure the purity and identity of the compound, which is critical for its application in high-stakes fields like drug development. The compound's solubility and stability under various conditions are also key parameters being investigated to optimize its formulation.

Beyond pharmaceuticals, 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile has potential applications in agrochemicals. Its structural motifs are similar to those found in pesticides and herbicides, suggesting possible uses in crop protection. This aligns with the global push for sustainable agriculture and the development of novel agrochemicals with reduced environmental toxicity.

The compound's mechanism of action and biological targets are active areas of research. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with proteins and enzymes. These in silico methods are complemented by experimental studies to validate hypotheses, reflecting the integration of artificial intelligence (AI) and machine learning in modern chemical research.

In summary, 2-(5-hydroxy-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090956-97-9) represents a versatile and promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure, combined with ongoing advancements in synthesis and characterization, positions it as a valuable asset in the quest for innovative solutions to global health and agricultural challenges.